Cas no 179483-47-7 (Benzene, 1-isothiocyanato-4-(4-propylcyclohexyl)-)

• Product Name: Benzene, 1-isothiocyanato-4-(4-propylcyclohexyl)-
• CAS No: 179483-47-7
• MF: C₁₆H₂₁NS
• MW: 259.409642934799
• CID: 1369074
• Update Time: 2024-08-16

Benzene, 1-isothiocyanato-4-(4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isothiocyanato-4-(4-propylcyclohexyl)-

• Inchi： 1S/C16H21NS/c1-2-3-13-4-6-14(7-5-13)15-8-10-16(11-9-15)17-12-18/h8-11,13-14H,2-7H2,1H3
• InChI Key： IPCQSBSEIBDYIY-UHFFFAOYSA-N
• SMILES： C1(N=C=S)=CC=C(C2CCC(CCC)CC2)C=C1

Computed Properties

• Exact Mass: 259.13963

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 376.8±21.0 °C(Predicted)
• PSA: 12.36